N-(3-chloro-4-methylphenyl)-4-(4-isopropylphenyl)-4-oxobutanamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-oxo-4-(4-propan-2-ylphenyl)butanamide
• InChI: InChI=1S/C20H22ClNO2/c1-13(2)15-5-7-16(8-6-15)19(23)10-11-20(24)22-17-9-4-14(3)18(21)12-17/h4-9,12-13H,10-11H2,1-3H3,(H,22,24)
• InChI Key: KMDAIRMKTMZBLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)C2=CC=C(C=C2)C(C)C)Cl
• Molecular Formula: C20H22ClNO2
• Molecular Weight: 343.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(4-isopropylphenyl)-4-oxobutanamide is a synthetic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). This compound is also known as NS-398 and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

NS-398 selectively inhibits the activity of COX-2, which leads to a decrease in the production of prostaglandins. This results in the reduction of inflammation and pain. Unlike traditional NSAIDs, NS-398 does not inhibit the activity of COX-1, which is involved in the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
NS-398 has been found to have various biochemical and physiological effects. The compound has been shown to reduce the production of prostaglandins, which play a crucial role in inflammation and pain. Additionally, NS-398 has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death).

Advantages and Limitations for Lab Experiments

NS-398 has several advantages and limitations for lab experiments. One of the advantages is its selectivity for COX-2, which allows for the study of the specific effects of COX-2 inhibition. However, one of the limitations is that NS-398 is not a clinically approved drug, and its effects may differ from those of clinically approved NSAIDs.

Future Directions

NS-398 has several potential future directions for research. One potential direction is the development of NS-398 analogs with improved selectivity and potency. Another potential direction is the investigation of the effects of NS-398 on other enzymes and signaling pathways that are involved in inflammation and pain. Additionally, NS-398 could be studied for its potential therapeutic applications in other diseases, such as neurodegenerative diseases and autoimmune disorders.
Conclusion:
In conclusion, N-(3-chloro-4-methylphenyl)-4-(4-isopropylphenyl)-4-oxobutanamide is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound selectively inhibits the activity of COX-2, which results in the reduction of inflammation and pain. NS-398 has several advantages and limitations for lab experiments and has several potential future directions for research.

Synthesis Methods

The synthesis of NS-398 involves the reaction of 4-isopropylphenylboronic acid with 3-chloro-4-methylbenzoyl chloride in the presence of palladium catalyst and triethylamine. The resulting intermediate is then reacted with ethyl acetoacetate to yield NS-398.

Scientific Research Applications

NS-398 has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and cardiovascular diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation and pain.